Cas no 28860-19-7 (Benzenesulfonamide,4-chloro-N-(1-methylethyl)-)

• Product Name: Benzenesulfonamide,4-chloro-N-(1-methylethyl)-
• CAS No: 28860-19-7
• MF: C₉H₁₂ClNO₂S
• MW: 233.71508026123
• CID: 273456
• PubChem ID: 346191
• Update Time: 2025-04-19

Benzenesulfonamide,4-chloro-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-chloro-N-(1-methylethyl)-
• 4-Chlor-benzolsulfonsaeure-isopropylamid
• 4-Chlor-benzolsulfonyl-isopropylamid
• 4-chloro-benzenesulfonic acid isopropylamide
• 4-chloro-N-isopropylbenzenesulfonamide
• AC1L84FJ
• N-isopropyl-4-chlorobenzenesulfonamide
• N-Isopropyl-p-chlorbenzolsulfonamid
• NSC404322
• Oprea1_028761
• STK083781
• SureCN7909439
• NSC-404322
• 28860-19-7
• 4-chloro-N-propan-2-ylbenzenesulfonamide
• DTXSID40323568
• SR-01000411277-1
• 4-Chloro-N-isopropylbenzenesulfonaMide, 97%
• 4-CHLORO-N-(PROPAN-2-YL)BENZENE-1-SULFONAMIDE
• ST50182497
• AKOS002263816
• SCHEMBL7909439
• SR-01000411277
• E89205
• 4-chloro-N-(propan-2-yl)benzenesulfonamide

• Inchi： 1S/C9H12ClNO2S/c1-7(2)11-14(12,13)9-5-3-8(10)4-6-9/h3-7,11H,1-2H3
• InChI Key： SURQJARFZVYLFJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 233.02786
• Monoisotopic Mass: 233.027727
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 2.3

Experimental Properties

• Density: 1.26
• Boiling Point: 332°C at 760 mmHg
• Flash Point: 154.6°C
• Refractive Index: 1.537
• PSA: 46.17